Cas no 1313712-15-0 (6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine)

• Product Name: 6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine
• CAS No: 1313712-15-0
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 1028641
• PubChem ID: 57373013
• Update Time: 2025-07-19

6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 6-benzyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• 6-Benzyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
• DB-368989
• Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-6-(phenylmethyl)-
• DTXSID10724907
• G10823
• 1313712-15-0
• CS-0360963
• 6-BENZYL-5H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE
• 6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine

• Inchi： 1S/C14H15N3/c1-2-4-12(5-3-1)9-17-7-6-14-13(10-17)8-15-11-16-14/h1-5,8,11H,6-7,9-10H2
• InChI Key： WIBCTLGIHZHLRI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2=CN=CN=C2CC1

Computed Properties

• Exact Mass: 225.126597491g/mol
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine

Introduction to 6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine (CAS No. 1313712-15-0)

6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine, a compound with the chemical identifier CAS No. 1313712-15-0, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrido-pyrimidine class of scaffolds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule make it a promising candidate for further investigation in drug discovery programs.

The< strong>6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine core structure consists of two fused rings: a tetrahydropyridine ring and a pyrimidine ring. The presence of a benzyl group at the 6-position enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. This structural motif has been extensively studied for its potential to interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrido-pyrimidine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways. For instance, studies have indicated that derivatives of this class can exhibit inhibitory effects on enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The< strong>6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine scaffold provides a versatile platform for medicinal chemists to design molecules with improved pharmacological properties.

One of the most compelling aspects of< strong>6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine is its potential as a lead compound for the development of drugs targeting neurological disorders. The tetrahydropyridine moiety is particularly interesting because it is found in several known psychoactive substances that modulate neurotransmitter systems. By incorporating this scaffold into new molecules, researchers aim to develop treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that< strong>CAS No. 1313712-15-0 may interact with serotonin receptors, potentially leading to novel therapeutic strategies.

The synthesis of< strong>6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the benzyl group and other substituents. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales. These advancements are crucial for supporting preclinical and clinical trials aimed at evaluating its therapeutic potential.

In the context of drug discovery pipelines,< strong>CAS No. 1313712-15-0 represents an important intermediate in the development of more complex molecules. Its structural flexibility allows for the introduction of various substituents at different positions along the heterocyclic rings. This adaptability has led to the generation of numerous derivatives that have been tested for their biological activity in vitro and in vivo. Such derivatives may exhibit enhanced potency or selectivity compared to the parent compound.

The pharmacokinetic properties of< strong>6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine are also subjects of intense investigation. Researchers are particularly interested in understanding how this compound is metabolized within the body and how it interacts with metabolic enzymes such as cytochrome P450 oxidases. Detailed pharmacokinetic studies can provide valuable insights into dosing regimens and potential drug-drug interactions that may arise when< strong>CAS No. 1313712-15-0 is used clinically.

In conclusion,< strong>6-benzyl-5,6,7,8-tetrahydro-pyrido4,3-dpyrimidine (CAS No. 1313712-15-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives,< strong>CAS No. 1313712-15-0 is poised to play an important role in addressing unmet medical needs across various disease areas.